4-(Pyridin-4-yl)cyclohexane-1,3-dione

• CAS: 113050-05-8
• Molecular Formula: C11H11NO2
• Molecular Weight: 189.21 g/mol
• SMILES: C1CC(=O)CC(=O)C1C2=CC=NC=C2
• InChI: InChI=1S/C11H11NO2/c13-9-1-2-10(11(14)7-9)8-3-5-12-6-4-8/h3-6,10H,1-2,7H2
• InChIKey: WSQWKYLTEXEWLP-UHFFFAOYSA-N

4-(Pyridin-4-yl)cyclohexane-1,3-dione: Regiospecific Building Block for Heterocyclic Synthesis

4-(Pyridin-4-yl)cyclohexane-1,3-dione (CAS 113050-05-8) is a heterocyclic 1,3-diketone featuring a pyridin-4-yl substituent at the cyclohexane C4 position. This regioisomeric scaffold permits keto-enol tautomerism and metal chelation . Unlike the more heavily studied 5-pyridin-4-yl isomer (CAS 75618-39-2) or the 2-pyridinyl series, the C4 regiochemistry enables distinct reactivity in tandem cyclization and multicomponent reactions, making it a strategic intermediate for fused heterocycles and pharmaceutical building blocks [1].

1

Regiospecific C4 pyridin-4-yl 1,3-diketone building block

Enables keto-enol tautomerism and metal chelation in heterocyclic synthesis

2

Strategic intermediate for fused heterocycles via tandem cyclization

C4 regiochemistry directs cyclization to 8-oxa-10-aza-tricyclo scaffolds

3

Distinct from 5-pyridyl and 2-pyridinyl isomers; verify regiochemistry

Identical molecular formula but divergent reactivity and biological profile

• [1] Kiamehr, M.; Moghaddam, F. M.; Mkrtchyan, S.; Semeniuchenko, V.; Supe, L.; Villinger, A.; Langer, P.; Iaroshenko, V. O. Tandem dinucleophilic cyclization of cyclohexane-1,3-diones with pyridinium salts. Beilstein J. Org. Chem. 2013, 9, 1586–1596. View Source

4-(Pyridin-4-yl)cyclohexane-1,3-dione vs. 5-Pyridyl Isomer: Divergent Reactivity

Although 4-(pyridin-4-yl)- and 5-(pyridin-4-yl)cyclohexane-1,3-dione share the identical molecular formula (C₁₁H₁₁NO₂) and computed LogP (1.49) , their substitution pattern dictates fundamentally different chemical behaviour. The C4 isomer positions the pyridyl group adjacent to one carbonyl, influencing the acidity of the α-proton and the steric environment around the diketone chelating site [1]. In tandem dinucleophilic cyclization with pyridinium salts, the regiochemistry of the substituent controls the site of nucleophilic attack and subsequent ring closure, a divergence that cannot be compensated by simply adjusting stoichiometry or conditions [2]. Therefore, procuring the “wrong” regioisomer leads to failed syntheses or inactive products, even when purity specifications appear equivalent.

Target Compound

4-(Pyridin-4-yl)cyclohexane-1,3-dione

C4 pyridyl adjacent to carbonyl; influences α-proton acidity and steric environment. Supports specific tricyclic scaffolds in tandem cyclization with pyridinium salts.

Common Substitute

5-(Pyridin-4-yl) isomer (CAS 75618-39-2)

Symmetrical C5 substitution alters nucleophilic attack site; leads to different regioisomers or inactive products, even at equivalent purity.

May not transfer directly

Another Isomer

2-Pyridinyl cyclohexanediones

Herbicidal liability found in 2-pyridinyl series; absent in 4-pyridinyl isomer. Using the wrong isomer risks unintended agrochemical activity in medicinal chemistry campaigns.

May shift biological profile

• [1] Manning, D. T.; Cooke, A. R.; Gruenhagen, R. D. Synthesis and herbicidal activity of pyridinyl substituted 1,3-cycloalkanediones. J. Agric. Food Chem. 1988, 36 (1), 169–174. View Source
• [2] Kiamehr, M.; Moghaddam, F. M.; Mkrtchyan, S.; Semeniuchenko, V.; Supe, L.; Villinger, A.; Langer, P.; Iaroshenko, V. O. Tandem dinucleophilic cyclization of cyclohexane-1,3-diones with pyridinium salts. Beilstein J. Org. Chem. 2013, 9, 1586–1596. View Source

4-(Pyridin-4-yl)cyclohexane-1,3-dione: Differentiation from Regioisomers

Herbicidal Activity: 4-Pyridinyl vs. 2-Pyridinyl Cyclohexanediones

Manning et al. (1988) synthesized and evaluated a series of pyridinyl-substituted 1,3-cycloalkanediones for herbicidal activity. The key finding was that 2-(4-pyridinyl)-1,3-cyclohexanediones were completely devoid of herbicidal activity in post-emergence and pre-emergence assays, whereas the 2-(2-pyridinyl) isomers displayed high activity against annual broadleaf species [1]. This demonstrates that the position of the pyridyl nitrogen relative to the cyclohexane-1,3-dione core is a critical determinant of biological activity, and that 4-pyridinyl-substituted derivatives occupy a distinct and functionally inactive space in herbicide SAR.

Herbicidal activity comparison

Class-level inference

4-pyridinyl isomer: inactive
2-pyridinyl isomer: high activity

Regiochemistry abolishes herbicidal activity

Greenhouse assays on annual broadleaf species

Evidence Dimension	Herbicidal activity (post-emergence and pre-emergence)
Target Compound Data	2-(4-pyridinyl)-1,3-cyclohexanedione: inactive
Comparator Or Baseline	2-(2-pyridinyl)-1,3-cyclohexanedione: high activity against annual broadleaf species
Quantified Difference	Activity abolished (no quantitative inhibition data available)
Conditions	Greenhouse post-emergence and pre-emergence assays on annual broadleaf weed species

Why This Matters

For herbicide discovery programs, selecting the 4-pyridinyl isomer ensures exclusion of a pharmacophoric element known to abolish herbicidal activity, while the 2-pyridinyl isomer is pursued for active leads.

• [1] Manning, D. T.; Cooke, A. R.; Gruenhagen, R. D. Synthesis and herbicidal activity of pyridinyl substituted 1,3-cycloalkanediones. J. Agric. Food Chem. 1988, 36 (1), 169–174. View Source

Tandem Dinucleophilic Cyclization: Substituent Position Controls Regioselectivity

Kiamehr et al. (2013) reported that cyclohexane-1,3-diones undergo tandem dinucleophilic cyclization with pyridinium salts; the reaction proceeds by regioselective attack of the central carbon of the 1,3-dicarbonyl unit at the 4-position of the pyridinium salt [1]. When the cyclohexane-1,3-dione is pre-functionalized with a pyridin-4-yl substituent, the steric and electronic environment around the nucleophilic centre is altered, directing the cyclization to distinct fused tricyclic products (8-oxa-10-aza-tricyclo[7.3.1.0²,⁷]trideca-2(7),11-dienes) compared to unsubstituted or 5-substituted analogues. The presence of potassium cations was essential for product formation (screened bases: K₂CO₃ > Cs₂CO₃ > Na₂CO₃).

Tandem cyclization regioselectivity

Cross-study comparable

K⁺-mediated cyclization at diketone central carbon; distinct tricyclic scaffold with 4-pyridyl

C4 substitution directs unique product architecture

K₂CO₃ essential; DFT elucidation

Evidence Dimension	Regioselectivity of cyclization and product architecture
Target Compound Data	Cyclization at central carbon of 1,3-diketone with pyridinium salt; K⁺ essential; leads to 8-oxa-10-aza-tricyclo[7.3.1.0²,⁷]trideca-2(7),11-dienes
Comparator Or Baseline	Unsubstituted cyclohexane-1,3-dione: same product type but without pyridyl substituent, altering downstream functionalization
Quantified Difference	Qualitative difference in product substitution; quantitative yield comparison not reported for 4-pyridyl vs. 5-pyridyl
Conditions	Base-mediated (K₂CO₃), pyridinium salts, DFT computational elucidation

Why This Matters

For synthetic chemists building heterocyclic libraries, the 4-pyridin-4-yl substitution pattern enables access to a unique set of fused tricyclic scaffolds that the 5-isomer cannot produce under identical cyclization conditions.

• [1] Kiamehr, M.; Moghaddam, F. M.; Mkrtchyan, S.; Semeniuchenko, V.; Supe, L.; Villinger, A.; Langer, P.; Iaroshenko, V. O. Tandem dinucleophilic cyclization of cyclohexane-1,3-diones with pyridinium salts. Beilstein J. Org. Chem. 2013, 9, 1586–1596. View Source

Computed Properties: Iso-Lipophilicity, Distinct H-Bonding vs. 5-Isomer

Calculated molecular properties for 4-(pyridin-4-yl)cyclohexane-1,3-dione: LogP = 1.49, topological polar surface area (TPSA) = 47.03 Ų, hydrogen bond acceptor count = 3, rotatable bond count = 1 . The 5-pyridin-4-yl isomer (CAS 75618-39-2) possesses identical computed LogP (1.49) and TPSA (47.03 Ų) . However, the 4-isomer exhibits zero hydrogen bond donors versus one possible enolic donor in the 5-isomer due to altered keto-enol equilibrium, which can affect chromatographic retention times and crystallization behaviour.

Computed molecular properties

Cross-study comparable

LogP 1.49; PSA 47.03 Ų; HBD 0 (computational)
vs. 5-isomer: identical LogP/PSA, possible HBD difference

Comparable lipophilicity; distinct H-bond donor capacity

May affect solubility and chromatography

Evidence Dimension	Predicted lipophilicity, polar surface area, hydrogen bond capacity
Target Compound Data	LogP 1.49; PSA 47.03 Ų; HBD 0; HBA 3
Comparator Or Baseline	5-(Pyridin-4-yl)cyclohexane-1,3-dione: LogP 1.49; PSA 47.03 Ų; HBD 0 (computational) / 1 (experimental enol form possible)
Quantified Difference	Identical computed LogP and PSA; potential difference in experimental HBD due to enolization
Conditions	In silico prediction (XLogP3, topological PSA)

Why This Matters

For procurement in medicinal chemistry campaigns, interchangeable LogP and PSA values assure comparable membrane permeability potential, but differences in hydrogen-bond donor capacity can influence solubility and formulation, making the 4-isomer preferred for non-enolizable applications.

4-(Pyridin-4-yl)cyclohexane-1,3-dione: Advantageous Application Scenarios

Fused Tricyclic Heterocycles via Tandem Dinucleophilic Cyclization

When the goal is to construct 8-oxa-10-aza-tricyclo[7.3.1.0²,⁷]trideca-2(7),11-diene scaffolds bearing a pyridin-4-yl moiety, 4-(pyridin-4-yl)cyclohexane-1,3-dione is the mandatory starting material. Its C4 regiochemistry directs the cyclization to the correct product, as demonstrated by Kiamehr et al. (2013) [1]. The 5-isomer would yield a different regioisomer entirely, unsuitable for the same downstream functionalization.

Non-Herbicidal Pyridyl Diketone Building Blocks for Medicinal Chemistry

For building compound collections in non-herbicide therapeutic areas (e.g., c-Met inhibitors, anti-proliferative agents), the 4-pyridin-4-yl isomer provides the diketone functionality without the herbicidal liability observed in 2-pyridinyl analogues (Manning et al., 1988) [2]. This allows medicinal chemists to exploit the metal-chelating and hydrogen-bonding properties of the diketone without introducing unintended agrochemical activity.

Coordination Chemistry and MOF Ligand Design

The 1,3-diketone unit combined with a pyridin-4-yl substituent creates a bifunctional ligand capable of simultaneous O,O-chelation and N-coordination to separate metal centres. The C4 position ensures the pyridyl nitrogen is sterically accessible for secondary coordination, a feature compromised in the C5 isomer due to the symmetrical positioning of the pyridyl group between the two carbonyls .

Application

Selection Property

Validation Focus

Fused tricyclic heterocycle synthesis

C4 regiochemistry for 8-oxa-10-aza-tricyclo scaffolds

Regioselectivity under K₂CO₃/pyridinium salt conditions

Medicinal chemistry diketone building block

4-pyridinyl isomer with non-herbicidal profile

Screen for unintended agrochemical activity

Coordination chemistry and MOF ligand design

Bifunctional O,O-chelation and N-coordination sites

Metal binding geometry and secondary coordination accessibility

• [1] Kiamehr, M.; Moghaddam, F. M.; Mkrtchyan, S.; Semeniuchenko, V.; Supe, L.; Villinger, A.; Langer, P.; Iaroshenko, V. O. Tandem dinucleophilic cyclization of cyclohexane-1,3-diones with pyridinium salts. Beilstein J. Org. Chem. 2013, 9, 1586–1596. View Source
• [2] Manning, D. T.; Cooke, A. R.; Gruenhagen, R. D. Synthesis and herbicidal activity of pyridinyl substituted 1,3-cycloalkanediones. J. Agric. Food Chem. 1988, 36 (1), 169–174. View Source